N-((4-methoxy-6-morpholino-1,3,5-triazin-2-yl)methyl)-5-(thiophen-2-yl)isoxazole-3-carboxamide

• IUPAC Name: N-[(4-methoxy-6-morpholin-4-yl-1,3,5-triazin-2-yl)methyl]-5-thiophen-2-yl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C17H18N6O4S/c1-25-17-20-14(19-16(21-17)23-4-6-26-7-5-23)10-18-15(24)11-9-12(27-22-11)13-3-2-8-28-13/h2-3,8-9H,4-7,10H2,1H3,(H,18,24)
• InChI Key: LTLBSAIWMHSSGL-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC(=NC(=N1)N2CCOCC2)CNC(=O)C3=NOC(=C3)C4=CC=CS4
• Molecular Formula: C17H18N6O4S
• Molecular Weight: 402.4 g/mol

Description

N-((4-methoxy-6-morpholino-1,3,5-triazin-2-yl)methyl)-5-(thiophen-2-yl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C17H18N6O4S and its molecular weight is 402.43. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

This compound is part of research efforts aimed at synthesizing novel heterocyclic compounds with potential biological activities. For example, research on the synthesis of novel benzodifuranyl, 1,3,5-triazines, and other heterocyclic compounds derived from visnaginone and khellinone has been conducted. These compounds have been investigated for their anti-inflammatory and analgesic properties, indicating the versatility of triazine derivatives in medicinal chemistry (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Biological Activity

Research on triazine derivatives, including compounds structurally related to N-((4-methoxy-6-morpholino-1,3,5-triazin-2-yl)methyl)-5-(thiophen-2-yl)isoxazole-3-carboxamide, has shown a wide range of biological activities. For instance, antimicrobial activities have been observed in some newly synthesized triazole derivatives containing morpholine moiety, highlighting the potential of these compounds in addressing bacterial and fungal infections (Sahin, Bayrak, Demirbaş, Demirbas, & Karaoglu, 2012).

Anticancer Activity

The exploration of triazine derivatives for anticancer activity has also been a focus of research. The design and synthesis of triazine derivatives aimed at discovering potent anticancer agents have been reported, with some compounds showing moderate anticancer activity against various cancer cell lines. This research underscores the potential of triazine derivatives in the development of new anticancer therapies (Shi, Hu, Zhang, & Wu, 2016).